Cas no 1804887-07-7 (2,6-Bis(trifluoromethyl)-4-ethylbenzaldehyde)

• Product Name: 2,6-Bis(trifluoromethyl)-4-ethylbenzaldehyde
• CAS No: 1804887-07-7
• MF: C₁₁H₈F₆O
• MW: 270.17104434967
• CID: 4964061
• Update Time: 2025-05-25

2,6-Bis(trifluoromethyl)-4-ethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-ethylbenzaldehyde

• Inchi： 1S/C11H8F6O/c1-2-6-3-8(10(12,13)14)7(5-18)9(4-6)11(15,16)17/h3-5H,2H2,1H3
• InChI Key： ZHUIIDMEFMIEBE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC)C=C(C(F)(F)F)C=1C=O)(F)F

Computed Properties

• Exact Mass: 270.04793385 g/mol
• Monoisotopic Mass: 270.04793385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1
• Molecular Weight: 270.17

Additional information on 2,6-Bis(trifluoromethyl)-4-ethylbenzaldehyde

2,6-Bis(trifluoromethyl)-4-ethylbenzaldehyde (CAS No. 1804887-07-7)

The compound 2,6-Bis(trifluoromethyl)-4-ethylbenzaldehyde (CAS No. 1804887-07-7) is a highly specialized aromatic aldehyde with a unique structure that combines trifluoromethyl groups at the 2 and 6 positions of the benzene ring, an ethyl group at the 4 position, and an aldehyde functional group at the para position. This compound has garnered significant attention in recent years due to its potential applications in various fields of organic synthesis and materials science.

Trifluoromethyl substituents are known for their electron-withdrawing properties, which can significantly influence the reactivity and stability of aromatic compounds. In the case of 2,6-Bis(trifluoromethyl)-4-ethylbenzaldehyde, these groups enhance the electrophilic character of the aldehyde moiety, making it more reactive in certain condensation reactions. The presence of an ethyl group at the 4 position introduces steric hindrance, which can modulate the reactivity of the molecule in specific reaction conditions.

Recent studies have explored the use of 2,6-Bis(trifluoromethyl)-4-ethylbenzaldehyde as a precursor in the synthesis of advanced materials, such as fluorinated polymers and pharmaceutical intermediates. Its ability to undergo various types of cross-coupling reactions, including Suzuki-Miyaura and Heck reactions, has been extensively investigated. These reactions leverage the electron-deficient nature of the aldehyde group and the directing effects of the trifluoromethyl substituents to achieve high yields and selectivity.

In addition to its synthetic applications, 2,6-Bis(trifluoromethyl)-4-ethylbenzaldehyde has shown promise in catalytic processes. Researchers have demonstrated that this compound can act as a ligand in transition metal-catalyzed reactions, enhancing catalytic efficiency and selectivity. The fluorinated substituents contribute to improved solubility and stability of the catalysts under harsh reaction conditions.

The synthesis of 2,6-Bis(trifluoromethyl)-4-ethylbenzaldehyde typically involves multi-step processes that include Friedel-Crafts acylation or directed metallation strategies. Recent advancements in these methods have focused on improving atom economy and reducing waste generation, aligning with green chemistry principles. For instance, the use of microwave-assisted synthesis has been reported to significantly shorten reaction times while maintaining product quality.

From a structural perspective, 2,6-Bis(trifluoromethyl)-4-ethylbenzaldehyde exhibits a high degree of symmetry due to its para-substituted benzene ring. This symmetry contributes to its thermal stability and resistance to oxidation under ambient conditions. However, its reactivity can be fine-tuned by modifying substituent patterns or introducing additional functional groups.

Looking ahead, 2,6-Bis(trifluoromethyl)-4-ethylbenzaldehyde is expected to play a pivotal role in the development of novel materials with tailored properties. Its unique combination of electron-withdrawing groups and steric effects makes it an ideal candidate for applications in drug discovery, agrochemicals, and advanced materials science.